Cas no 2229333-29-1 (3-amino-1-(3-bromo-1-methyl-1H-indol-2-yl)propan-1-one)

• Product Name: 3-amino-1-(3-bromo-1-methyl-1H-indol-2-yl)propan-1-one
• CAS No: 2229333-29-1
• MF: C₁₂H₁₃BrN₂O
• MW: 281.148422002792
• CID: 5943594
• PubChem ID: 165642660
• Update Time: 2025-05-22

3-amino-1-(3-bromo-1-methyl-1H-indol-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-bromo-1-methyl-1H-indol-2-yl)propan-1-one
• EN300-1921546
• 2229333-29-1

• Inchi： 1S/C12H13BrN2O/c1-15-9-5-3-2-4-8(9)11(13)12(15)10(16)6-7-14/h2-5H,6-7,14H2,1H3
• InChI Key： VSNWVNANJDYUBU-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2N(C)C=1C(CCN)=O

Computed Properties

• Exact Mass: 280.02113g/mol
• Monoisotopic Mass: 280.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48Ų

Additional information on 3-amino-1-(3-bromo-1-methyl-1H-indol-2-yl)propan-1-one

3-Amino-1-(3-Bromo-1-Methyl-1H-Indol-2-Yl)Propan-1-One: A Comprehensive Overview

3-Amino-1-(3-bromo-1-methyl-1H-indol-2-yl)propan-1-one, also known by its CAS registry number 2229333-29-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes an indole ring substituted with a bromine atom and a methyl group, along with an amino group and a ketone functional group. The combination of these functional groups makes it a versatile molecule for synthetic chemistry and drug discovery.

The indole moiety in 3-amino-1-(3-bromo-1-methyl-1H-indol-2-yl)propan-1-one is a key structural feature that contributes to its biological activity. Indole-based compounds are widely studied in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes, receptors, and nucleic acids. Recent research has highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents, particularly in the fields of oncology and neurodegenerative diseases.

One of the most notable aspects of 3-amino-1-(3-bromo-1-methyl-1H-indol-2-yl)propan-1-one is its synthetic versatility. The presence of multiple reactive sites allows chemists to perform a variety of reactions, including nucleophilic substitutions, additions, and cyclizations. These reactions can be used to modify the structure of the molecule, thereby expanding its chemical diversity and enhancing its bioactivity. For instance, the amino group can serve as a nucleophile in substitution reactions, while the ketone group can participate in enamine or imine formation.

In terms of pharmacological applications, 3-amino-substituted indole derivatives have been shown to exhibit promising anti-cancer properties. Studies have demonstrated that these compounds can inhibit the growth of cancer cells by targeting specific signaling pathways or inducing apoptosis. Additionally, the bromine substituent in this compound may enhance its lipophilicity, which is an important factor for drug absorption and bioavailability.

The synthesis of 3-amino-substituted indole derivatives has been extensively investigated in recent years. One common approach involves the use of microwave-assisted synthesis techniques, which offer advantages such as shorter reaction times and higher yields compared to traditional methods. For example, researchers have successfully synthesized this compound using a one-pot reaction involving an aldehyde, an amine, and an indole derivative under microwave irradiation.

Beyond its pharmacological applications, 3-amino-substituted indole derivatives are also being explored for their potential in materials science. The unique electronic properties of these compounds make them suitable candidates for use in organic electronics and optoelectronic devices. Recent studies have focused on their ability to form self-assembled monolayers or incorporate into polymer matrices for improved device performance.

In conclusion, 3-amino-substituted indole derivatives like CAS 2229333-29-1 represent a promising class of compounds with diverse applications across multiple disciplines. Their structural flexibility, combined with advancements in synthetic methodologies and biological studies, positions them as valuable tools for future research and development.